Cas no 112777-30-7 (2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide)
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(2-oxo-1,2-dihydropyridin-3-yl)acetamide
- 2-CHLORO-N-(2-HYDROXYPYRIDIN-3-YL)ACETAMIDE
- 2-chloro-N-(1,2-dihydro-2-oxo-3-pyridinyl)acetamide
- AKOS006337027
- BS-26182
- DB-356002
- DTXSID40552139
- SB53170
- AKOS022172801
- 2-chloro-N-(2-oxo-1,2-dihydro-3-pyridinyl)acetamide
- 2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide, AldrichCPR
- G10773
- MFCD12922757
- 2-chloro-N-(2-oxo-1H-pyridin-3-yl)acetamide
- 112777-30-7
- 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide
-
- MDL: MFCD12922757
- Inchi: 1S/C7H7ClN2O2/c8-4-6(11)10-5-2-1-3-9-7(5)12/h1-3H,4H2,(H,9,12)(H,10,11)
- InChI Key: OBGNCSFDHPHPQB-UHFFFAOYSA-N
- SMILES: ClCC(NC1=CC=CNC1=O)=O
Computed Properties
- Exact Mass: 186.02000
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 62.22000
- LogP: 1.03750
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029193981-5g |
2-Chloro-N-(2-oxo-1,2-dihydropyridin-3-yl)acetamide |
112777-30-7 | 95% | 5g |
$741.54 | 2023-09-04 | |
| TRC | C349470-25mg |
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C349470-50mg |
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | C349470-100mg |
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | C349470-250mg |
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 250mg |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM170100-5g |
2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 95% | 5g |
$680 | 2021-08-05 | |
| Apollo Scientific | OR951370-250mg |
2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 95% | 250mg |
£140.00 | 2025-02-21 | |
| Apollo Scientific | OR951370-1g |
2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 95% | 1g |
£280.00 | 2025-02-21 | |
| Chemenu | CM170100-5g |
2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 95% | 5g |
$680 | 2023-02-19 | |
| Matrix Scientific | 048391-250mg |
2-Chloro-N-(2-hydroxypyridin-3-yl)acetamide |
112777-30-7 | 250mg |
$342.00 | 2021-05-14 |
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide
Introduction to 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide (CAS No. 112777-30-7) and Its Emerging Applications in Chemical Biology
2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide, identified by its CAS number 112777-30-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in pharmaceutical and agrochemical applications. The presence of both chloro and hydroxyl substituents in its molecular structure endows it with distinct reactivity, making it a valuable scaffold for drug discovery and molecular research.
The n-(2-hydroxypyridin-3-yl)acetamide moiety is particularly noteworthy, as it combines the versatility of the pyridine ring with the amide functional group. Pyridine derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors, often serving as key intermediates in the synthesis of bioactive molecules. The chloro group, on the other hand, enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This dual functionality makes 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide a promising candidate for medicinal chemistry investigations.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine-based scaffolds. The hydroxypyridin-3-yl group, in particular, has been extensively studied for its potential in modulating various biological pathways. For instance, studies have demonstrated its role in inhibiting kinases and other enzymes involved in cancer progression. The amide linkage not only contributes to the molecule's solubility but also allows for easy derivatization, enabling chemists to fine-tune its pharmacological properties.
One of the most compelling aspects of 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting specific disease pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. The ability to modify both the chloro and hydroxyl groups allows for the creation of a diverse library of compounds with tailored biological activities.
The integration of computational chemistry and high-throughput screening has further accelerated the discovery process involving 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide. Advanced modeling techniques have been employed to predict binding affinities and optimize molecular structures, thereby reducing the time and cost associated with traditional trial-and-error approaches. These computational tools have also helped identify novel analogs with enhanced potency and selectivity, expanding the therapeutic potential of this class of compounds.
Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such efforts align with global initiatives to promote environmentally responsible chemical synthesis, ensuring that future developments in this field are both innovative and sustainable.
The role of 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide extends beyond drug discovery; it also serves as an important tool in academic research. Its well-characterized reactivity allows chemists to explore fundamental principles in organic synthesis and mechanistic studies. By understanding how this compound behaves under various conditions, scientists can gain insights into broader chemical transformations, ultimately contributing to advancements across multiple disciplines.
As our understanding of biological systems continues to evolve, so too does the demand for sophisticated molecular tools like 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide. The ability to precisely modulate molecular interactions is crucial for unraveling complex biological processes and developing effective interventions. Whether used as a starting material or an intermediate, this compound exemplifies the intersection of chemistry and biology—a field where innovation knows no bounds.
In conclusion, 2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide (CAS No. 112777-30-7) represents a significant advancement in chemical biology research. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it an invaluable asset for both academic and industrial applications. As research progresses, we can anticipate even more groundbreaking discoveries stemming from this remarkable compound.
112777-30-7 (2-Chloro-n-(2-hydroxypyridin-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)